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Compound of Interest

2-lodo-4-isopropyl-1-
Compound Name:
methoxybenzene

Cat. No.: B14774452

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on 2-lodo-4-
isopropyl-1-methoxybenzene. A thorough review of scientific literature and chemical
databases indicates that while this compound is commercially available, detailed experimental
studies regarding its synthesis, biological activity, and mechanism of action have not been
published. Consequently, the experimental protocol provided is a generalized, hypothetical
procedure based on established methods for aromatic iodination.

Introduction

2-lodo-4-isopropyl-1-methoxybenzene is a substituted aromatic iodide. lodinated organic
compounds are of significant interest in medicinal chemistry and drug discovery. The iodine
atom can serve as a versatile functional group for further chemical modifications, such as
cross-coupling reactions, and can also influence the pharmacological properties of a molecule
through effects on its size, lipophilicity, and metabolic stability. The presence of the methoxy
and isopropyl groups on the benzene ring further modifies its electronic and steric properties,
making it a potentially useful building block in the synthesis of more complex molecules.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-lodo-4-isopropyl-1-
methoxybenzene, primarily sourced from computational data available in public chemical
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databases.[1]

Property Value Source

CAS Number 1369897-14-2 [1][2]

Molecular Formula C10H13lO [1]

Molecular Weight 276.11 g/mol [1]
2-iodo-1-methoxy-4-propan-2-

IUPAC Name [1]
ylbenzene

Canonical SMILES CC(C)C1=CC(=C(Cc=C1)00)I [1]

RSFTWHHGZLISMJ-
InChl Key [1]
UHFFFAOYSA-N

XLogP3 (Computed) 3.7 [1]
Exact Mass (Computed) 276.00111 Da [1]
Synthesis

No specific, peer-reviewed synthesis protocol for 2-lodo-4-isopropyl-1-methoxybenzene has
been found in the scientific literature. However, its synthesis can be hypothetically achieved
through the electrophilic iodination of the precursor, 4-isopropyl-1-methoxybenzene. The
methoxy group is a strong activating group and directs electrophilic substitution to the ortho
and para positions. As the para position is blocked by the isopropyl group, the iodination is
expected to occur at one of the ortho positions.

Hypothetical Experimental Protocol: Electrophilic
lodination

This protocol is a generalized procedure and would require optimization for this specific
substrate.

Materials:

 4-isopropyl-1-methoxybenzene
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N-lodosuccinimide (NIS)

Acetonitrile (or other suitable aprotic solvent)
Trifluoroacetic acid (catalyst)

Saturated aqueous sodium thiosulfate solution
Saturated aqueous sodium bicarbonate solution
Brine

Anhydrous magnesium sulfate or sodium sulfate
Dichloromethane (or other suitable extraction solvent)
Procedure:

In a round-bottom flask, dissolve 4-isopropyl-1-methoxybenzene (1 equivalent) in
acetonitrile.

Add N-lodosuccinimide (NIS) (1.1 equivalents) to the solution.
Carefully add a catalytic amount of trifluoroacetic acid to the mixture.

Stir the reaction mixture at room temperature and monitor the progress by Thin Layer
Chromatography (TLC).

Upon completion of the reaction, quench the reaction by adding a saturated aqueous
solution of sodium thiosulfate to reduce any unreacted iodine.

Extract the mixture with dichloromethane (3x).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,
followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure.
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» Purify the crude product by column chromatography on silica gel to obtain 2-lodo-4-
isopropyl-1-methoxybenzene.

Workflow for Hypothetical Synthesis

Starting Material

G—isopropyl-l-methoxybenzena

Electrophilic
lodination
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Caption: A hypothetical workflow for the synthesis of 2-lodo-4-isopropyl-1-methoxybenzene.

Biological Activity and Applications in Drug
Development

As of the date of this document, there is no published research detailing any biological activity
or specific applications of 2-lodo-4-isopropyl-1-methoxybenzene in drug development.

Generally, iodinated aromatic compounds can be utilized as intermediates in the synthesis of
more complex molecules through reactions such as Suzuki, Heck, and Sonogashira cross-
coupling. These reactions are fundamental in medicinal chemistry for the construction of
carbon-carbon and carbon-heteroatom bonds.

Given the lack of data, any potential biological role is purely speculative. The structural motifs
present (iodine, methoxy, isopropyl) are found in various biologically active compounds, but this
does not provide specific information about the activity of the title compound itself.

Signaling Pathways

There is no information available in the scientific literature that links 2-lodo-4-isopropyl-1-
methoxybenzene to any biological signaling pathways.

Conclusion

2-lodo-4-isopropyl-1-methoxybenzene is a chemical compound with well-defined
physicochemical properties that is available from commercial suppliers. However, there is a
significant gap in the publicly available scientific literature regarding its synthesis, biological
activity, and potential applications. The information presented in this guide is based on data
from chemical databases and a hypothetical synthetic route derived from general chemical
principles. Further research is required to elucidate the chemical reactivity and potential
biological significance of this compound. Researchers interested in this molecule would need to
perform de novo synthesis, characterization, and biological screening to establish its properties
and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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